Hemicholinium 3 A-5

• CAS RN: 105098-65-5
• Molecular Formula: C30H46I2N2O2
• Molecular Weight: 720.5 g/mol
• IUPAC Name: 2-(1,4-dimethylpiperidin-1-ium-1-yl)-1-[4-[4-[2-(1,4-dimethylpiperidin-1-ium-1-yl)-1-hydroxyethyl]phenyl]phenyl]ethanol;diiodide
• InChI: InChI=1S/C30H46N2O2.2HI/c1-23-13-17-31(3,18-14-23)21-29(33)27-9-5-25(6-10-27)26-7-11-28(12-8-26)30(34)22-32(4)19-15-24(2)16-20-32;;/h5-12,23-24,29-30,33-34H,13-22H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key: XWBHHHNTKSWNRM-UHFFFAOYSA-L
• SMILES: CC1CC[N+](CC1)(C)CC(C2=CC=C(C=C2)C3=CC=C(C=C3)C(C[N+]4(CCC(CC4)C)C)O)O.[I-].[I-]
• synonyms: 1,1'-((1,1'-biphenyl)-4,4'-diylbis(2-hydroxy-2,1-ethanediyl))bis(1,4-dimethylpiperidinium); hemicholinium 3 A-5

Description

Hemicholinium 3 A-5 is a chemical compound that is used in scientific research to study the cholinergic system. It is a potent inhibitor of the choline transporter, which is responsible for the uptake of choline into cholinergic neurons. This compound has been used in a variety of studies to investigate the role of cholinergic neurotransmission in various physiological processes.

Mechanism of Action

Hemicholinium 3 A-5 works by inhibiting the choline transporter, which is responsible for the uptake of choline into cholinergic neurons. This leads to a decrease in the availability of choline for the synthesis of acetylcholine, a neurotransmitter that is involved in a variety of physiological processes.
Biochemical and Physiological Effects:
The inhibition of the choline transporter by hemicholinium 3 A-5 leads to a decrease in the synthesis and release of acetylcholine. This can have a variety of biochemical and physiological effects, depending on the specific system being studied. For example, in the nervous system, a decrease in acetylcholine can lead to impaired memory and learning, while in the cardiovascular system, it can lead to changes in blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using hemicholinium 3 A-5 in lab experiments is that it is a potent and specific inhibitor of the choline transporter, which allows for precise manipulation of the cholinergic system. However, one limitation is that its effects can be complex and may vary depending on the specific system being studied.

Future Directions

There are many potential future directions for research involving hemicholinium 3 A-5. One area of interest is the role of cholinergic neurotransmission in the regulation of inflammation and immune function. Another area of interest is the potential therapeutic applications of cholinergic drugs in the treatment of various neurological and psychiatric disorders. Overall, hemicholinium 3 A-5 is a valuable tool for investigating the role of cholinergic neurotransmission in a variety of physiological processes and has the potential to lead to new insights and treatments for a range of conditions.

Synthesis Methods

The synthesis of hemicholinium 3 A-5 involves several steps. The first step is the synthesis of 2-oxo-1-pyrrolidineacetamide, which is then reacted with ethyl chloroformate to form ethyl 2-(2-oxo-1-pyrrolidineacetamido) acetate. This compound is then reacted with 2-methylthio-1,3,4-thiadiazole-5-carboxylic acid to form hemicholinium 3 A-5.

Scientific Research Applications

Hemicholinium 3 A-5 has been used in a variety of scientific studies to investigate the role of cholinergic neurotransmission in various physiological processes. For example, it has been used to study the effects of cholinergic neurotransmission on memory and learning, as well as the role of cholinergic neurotransmission in the regulation of blood pressure.